Cas no 118564-88-8 (Methyl-(benzothiophen-2-yl)-oxime)
118564-88-8 structure
Product Name:Methyl-(benzothiophen-2-yl)-oxime
CAS No:118564-88-8
MF:C10H9NOS
MW:191.249561071396
CID:1208249
PubChem ID:14302403
Update Time:2025-04-20
Methyl-(benzothiophen-2-yl)-oxime Chemical and Physical Properties
Names and Identifiers
-
- Methyl-(benzothiophen-2-yl)-oxime
- 2-Acetyl benzo[b]thiophene oxime
- 1-(benzo[b]thiophen-2-yl)ethanone oxime
- 1-BENZO[B]THIOPHEN-2-YL-ETHANONE OXIME
- 2-Acetyl benzo[b]thiophene oxime; 1-(benzo[b]thiophen-2-yl)ethanone oxime; 1-BENZO[B]THIOPHEN-2-YL-ETHANONE OXIME;
- (Z)-1-(Benzo[b]thiophen-2-yl)acetaldehyde oxime
- 118564-88-8
- 147396-07-4
- SCHEMBL1444814
- (NE)-N-[1-(1-benzothiophen-2-yl)ethylidene]hydroxylamine
- AKOS006277262
- SCHEMBL9233096
- (Z)-1-(Benzo[b]?thiophen-?2-?yl)ethanone Oxime
-
- Inchi: 1S/C10H9NOS/c1-7(11-12)10-6-8-4-2-3-5-9(8)13-10/h2-6,12H,1H3/b11-7+
- InChI Key: LYNWDHNMGAKITE-YRNVUSSQSA-N
- SMILES: S1C(/C(/C)=N/O)=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 191.04000
- Monoisotopic Mass: 191.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 60.83000
- LogP: 3.09950
Methyl-(benzothiophen-2-yl)-oxime Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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